1-Methyl-6-nitro-2-(propan-2-yl)-5-(trifluoromethyl)-1H-benzimidazole

• CAS No.: 61680-14-6
• Molecular Formula: C12H12F3N3O2
• Molecular Weight: 287.24 g/mol
• IUPAC Name: 1-methyl-6-nitro-2-propan-2-yl-5-(trifluoromethyl)benzimidazole
• InChI: InChI=1S/C12H12F3N3O2/c1-6(2)11-16-8-4-7(12(13,14)15)9(18(19)20)5-10(8)17(11)3/h4-6H,1-3H3
• InChI Key: FLVZFMNWCDSWKH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC2=C(N1C)C=C(C(=C2)C(F)(F)F)[N+](=O)[O-]

Description

1-Methyl-6-nitro-2-(propan-2-yl)-5-(trifluoromethyl)-1H-benzimidazole is a useful research compound. Its molecular formula is C12H12F3N3O2 and its molecular weight is 287.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Slowly add 1.01 g. of 90% nitric acid dissolved in 2.2 ml. of concentrated sulfuric acid to a stirred solution of 3.00 g. of 2-isopropyl-1-methyl-5-trifluoromethylbenzimidazole in 13.2 ml. of concentrated sulfuric at about 5° C. Maintain the reaction at about 5° C for 2 hours. Pour the reaction mixture into 300 ml. of ice water and basify with 26 ml. of 50% sodium hydroxide followed by sodium carbonate. Extract with ether, dry over sodium sulfate and evaporate to dryness. Recrystallize from dichloromethane-hexane, obtaining the product of this example.